Cas no 1806838-73-2 (2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol)

• Product Name: 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol
• CAS No: 1806838-73-2
• MF: C₆H₃Br₂F₂NO
• MW: 302.898926973343
• CID: 4918274
• Update Time: 2025-05-20

2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol
• 2,5-Dibromo-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H3Br2F2NO/c7-2-1-11-5(8)3(4(2)12)6(9)10/h1,6H,(H,11,12)
• InChI Key： ZXXIRXMDQUGIKO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C(=CN1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol

Recent Advances in the Study of 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol (CAS: 1806838-73-2)

2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol (CAS: 1806838-73-2) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. This compound features a unique combination of bromine and fluorine substituents, which are known to enhance the pharmacokinetic and pharmacodynamic properties of bioactive molecules. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key research directions involving 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol is its use as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, such as EGFR and HER2, which are implicated in various cancers. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases, leading to significant anti-proliferative effects in vitro and in vivo.

Another area of interest is the compound's potential in antimicrobial drug development. Researchers have reported that 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol can be modified to target bacterial enzymes involved in cell wall synthesis. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. The presence of fluorine atoms was found to enhance the compounds' membrane permeability, while the bromine substituents contributed to their binding affinity.

In addition to its therapeutic applications, 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol has also been investigated for its role in chemical biology tools. For instance, it has been used as a fluorescent probe to study protein-ligand interactions in real time. A 2022 study in Chemical Communications described the synthesis of a fluorescent derivative of this compound, which was employed to visualize the dynamics of kinase inhibition in live cells. This approach provides valuable insights into the spatiotemporal regulation of kinase activity and could facilitate the development of more targeted therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol derivatives. Issues such as metabolic stability and solubility need to be addressed to translate these discoveries into clinically viable drugs. Ongoing research is focused on structural modifications, such as the introduction of solubilizing groups or the replacement of bromine atoms with other halogens, to improve the compound's drug-like properties.

In conclusion, 2,5-Dibromo-3-(difluoromethyl)pyridin-4-ol (CAS: 1806838-73-2) represents a promising scaffold for the development of novel therapeutic agents and chemical biology tools. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery. Future studies are expected to further explore its potential in targeting other disease-relevant pathways and optimizing its pharmacological profile for clinical applications.